Cucurbitacin H
Overview
Description
Cucurbitacin H is a cucurbitacin.
Scientific Research Applications
1. Anticancer Properties
Cucurbitacin H, like other cucurbitacins, has shown significant anticancer properties. Studies have highlighted its role in inhibiting tumor growth in various cancer types, including lung cancer, laryngeal squamous cell carcinoma, breast cancer, and others. It functions by inducing cell cycle arrest, apoptosis, and affecting various signaling pathways crucial for cancer cell survival and proliferation (Chen et al., 2012); (Liu et al., 2021); (Haritunians et al., 2008); (Duangmano et al., 2010).
2. Anti-Inflammatory Activity
Cucurbitacin H exhibits potent anti-inflammatory effects. This is evidenced in its ability to modulate inflammatory responses in various cellular models, including lymphocytes and macrophages. It acts on key inflammatory mediators and pathways, providing a potential therapeutic approach for inflammatory diseases (Wang et al., 2014); (Escandell et al., 2007).
3. Metabolic Syndrome and Obesity Management
Research indicates cucurbitacin H's role in managing obesity and related metabolic dysfunctions. It targets specific signaling pathways involved in fat metabolism and insulin resistance, suggesting a novel approach for treating metabolic diseases (Murtaza et al., 2017).
4. Modulation of Cellular Behaviors
Cucurbitacin H affects various cellular behaviors, such as actin cytoskeletal alterations and cell migration. These effects are crucial in understanding the compound's potential in cancer therapy and other disease conditions where cell movement and structure are key factors (Gabrielsen et al., 2013); (Sari-Hassoun et al., 2016).
5. Pharmacokinetic Characterization
Studies have explored cucurbitacin H's interactions with serum albumins, providing insights into its pharmacokinetic profile. Understanding these interactions is key to assessing its potential as a therapeutic molecule (Fabini et al., 2016).
6. Antioxidant Activities
Cucurbitacin H also exhibits antioxidant properties, including free-radical scavenging activities. These properties contribute to its potential in preventing oxidative stress-related diseases (Tannin-Spitz et al., 2007).
properties
IUPAC Name |
(2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-17-[(2R)-2,5,6-trihydroxy-6-methyl-3-oxoheptan-2-yl]-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H46O8/c1-25(2)15-9-10-19-27(5)13-18(32)23(30(8,38)21(34)12-20(33)26(3,4)37)28(27,6)14-22(35)29(19,7)16(15)11-17(31)24(25)36/h9,16-20,23,31-33,37-38H,10-14H2,1-8H3/t16-,17+,18-,19+,20?,23+,27+,28-,29+,30+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABNDMUIXCBUBLO-REQJDAJISA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(C(=O)CC(C(C)(C)O)O)O)O)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12C[C@H]([C@@H]([C@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H](C(=O)C4(C)C)O)C)C)[C@](C)(C(=O)CC(C(C)(C)O)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H46O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70331636 |
Source
|
| Record name | Cucurbitacin H | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70331636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
534.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cucurbitacin H | |
CAS RN |
751-96-2 |
Source
|
| Record name | Cucurbitacin H | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70331636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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